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Compound of Interest

Compound Name: IOX4

Cat. No.: B15577490 Get Quote

For researchers, scientists, and drug development professionals working with IOX4, a potent

and selective inhibitor of hypoxia-inducible factor (HIF) prolyl hydroxylase 2 (PHD2), adherence

to strict safety and handling protocols is paramount. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

and effective use of this compound in a laboratory setting.

Key Safety Information
A comprehensive understanding of the hazards associated with IOX4 is critical. The following

table summarizes the key safety information derived from the Safety Data Sheet (SDS).
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Warning

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Serious Eye Damage/Eye

Irritation
Warning

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Skin Corrosion/Irritation Warning

P280: Wear protective gloves.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362+P364:

Take off contaminated clothing

and wash it before reuse.

Specific Target Organ Toxicity

(Single Exposure)

Warning P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. P312: Call a
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POISON CENTER or

doctor/physician if you feel

unwell.

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling IOX4 will minimize exposure risk and ensure experimental

integrity.

Engineering Controls
Ventilation: Always handle IOX4 in a well-ventilated area. For procedures that may generate

dust or aerosols, a chemical fume hood is required.

Designated Area: Establish a designated area for handling IOX4, clearly marked with

appropriate hazard signs.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling IOX4:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against

splashes.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves for

any tears or punctures before and during use.

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.

Respiratory Protection: If working outside of a fume hood where dust or aerosols may be

generated, a NIOSH-approved respirator is necessary.

The following diagram illustrates the logical workflow for the safe handling of IOX4.
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IOX4 Safe Handling Workflow

Disposal Plan
Proper disposal of IOX4 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Unused IOX4 and any solutions containing it must be disposed of as

hazardous chemical waste.

Contaminated Materials: All disposable materials that have come into contact with IOX4,

such as gloves, pipette tips, and empty containers, should be collected in a designated,

sealed waste container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name "IOX4".

Collection: Follow your institution's specific procedures for the collection of chemical waste.

Do not dispose of IOX4 down the drain or in regular trash. Empty containers should be triple-

rinsed, with the rinsate collected as hazardous waste, before being discarded.

By adhering to these safety protocols and operational plans, researchers can confidently and

safely incorporate IOX4 into their studies, fostering a secure and productive research

environment.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
IOX4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577490#personal-protective-equipment-for-
handling-iox4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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